Cas no 881816-14-4 ((5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 881816-14-4
• MF: C₁₅H₉N₅O₅S₂
• MW: 403.392459630966
• CID: 5557108
• Update Time: 2025-11-01

(5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-(2,4-dinitroanilino)-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C15H9N5O5S2/c21-14-13(6-9-2-1-5-16-8-9)27-15(26)18(14)17-11-4-3-10(19(22)23)7-12(11)20(24)25/h1-8,17H
• InChI Key： VFYRHQCDOASOJQ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CN=C2)C(=O)N(NC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C1=S

Additional information on (5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

(5E)-3-(2,4-Dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one: A Comprehensive Overview

The compound (5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one, with the CAS number 881816-14-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities. The structure of this molecule is characterized by a thiazolidinone ring system, which is fused with a pyridine ring and contains a 2,4-dinitrophenyl group as a substituent. These structural features contribute to its unique properties and potential applications in drug discovery.

Recent studies have highlighted the importance of thiazolidinone derivatives in the development of novel therapeutic agents. The presence of the 2,4-dinitrophenyl group in this compound introduces significant electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. Additionally, the pyridine ring contributes to the compound's aromatic stability and potential for hydrogen bonding interactions. These characteristics make it a promising candidate for targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to modulate key enzymes involved in cellular signaling. For instance, research has shown that it exhibits potent inhibitory activity against certain kinases and proteases, which are critical players in disease progression. This suggests that it could serve as a lead compound for developing targeted therapies with high specificity and efficacy. Furthermore, its structural versatility allows for further modifications to optimize its pharmacokinetic properties and minimize potential side effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The synthesis typically begins with the preparation of the thiazolidinone core, followed by the introduction of the pyridine ring and the 2,4-dinitrophenyl group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline this process and improve yields. These advancements underscore the growing sophistication in synthetic chemistry approaches for complex molecules.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent. In vitro assays have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in conditions like arthritis and cardiovascular diseases. Moreover, preliminary studies in animal models have shown promising results in reducing inflammation without significant toxicity. These findings highlight its potential for translation into clinical applications.

Another area of interest lies in its antioxidant properties. The sulfur-containing moiety within the thiazolidinone ring contributes to its ability to scavenge reactive oxygen species (ROS), which are associated with oxidative stress and cellular damage. This property makes it a candidate for applications in neuroprotection and age-related diseases where oxidative stress plays a pivotal role.

Recent advancements in computational chemistry have also provided valuable insights into the molecular mechanisms underlying its biological activities. Molecular docking studies have revealed that it interacts with key residues in target proteins through hydrogen bonding and hydrophobic interactions. These insights are instrumental in guiding further optimization efforts to enhance its binding affinity and selectivity.

In conclusion, (5E)-3-(2,4-dinitrophenyl)amino-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one represents a compelling example of how structural complexity can be harnessed to design molecules with diverse therapeutic potentials. Its unique combination of structural features, coupled with emerging research findings, positions it as a valuable asset in contemporary drug discovery pipelines.